2-(4-Chloro-benzenesulfonylamino)-3-Phenyl-propionic acid methyl ester

• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• IUPAC Name: methyl 2-[(4-chlorophenyl)sulfonylamino]-3-phenylpropanoate
• InChI: InChI=1S/C16H16ClNO4S/c1-22-16(19)15(11-12-5-3-2-4-6-12)18-23(20,21)14-9-7-13(17)8-10-14/h2-10,15,18H,11H2,1H3
• InChI Key: PNHMUFAURHIVMW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-(4-Chloro-benzenesulfonylamino)-3-Phenyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C16H16ClNO4S and its molecular weight is 353.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Amino-3-phenyl-propionic acid methyl ester is dissolved in 25 mL of methylene chloride and the reaction charged with triethylamine (0.97 mL, 7 mmol) and 4-chlorobenzenesulfonylchloride at 0° C. The reaction is allowed to warm to room temperature (rt) and stirred overnight. The reaction is quenched with sodium bicarbonate, extracted with methylene chloride, dried over sodium sulfate, and concentrated in vacuo. The resultant solid is triturated with 20% ethylacetate/hexanes to provide the title compound. 13C NMR (100 MHz, CDCl3) 39.5, 52.8, 57.1, 127.5, 128.8, 128.9, 129.5, 129.6, 135.1, 138.4, 139.4, 171.5. MS 354.1 m/z (M+1).